Cas no 1795481-28-5 (4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one)

• Product Name: 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one
• CAS No: 1795481-28-5
• MF: C₁₈H₂₀FNO₆S
• MW: 397.417907714844
• CID: 5370980
• Update Time: 2025-08-05

4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one

• Inchi： 1S/C18H20FNO6S/c1-12-9-14(10-18(21)25-12)26-13-5-7-20(8-6-13)27(22,23)15-3-4-17(24-2)16(19)11-15/h3-4,9-11,13H,5-8H2,1-2H3
• InChI Key： AGPNQXJDDDRIKD-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(S(C3=CC=C(OC)C(F)=C3)(=O)=O)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one

Research Briefing on 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one (CAS: 1795481-28-5)

The compound 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one (CAS: 1795481-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic targets involved in inflammatory and oncogenic pathways. The structural uniqueness of the molecule, characterized by the presence of a sulfonylpiperidine moiety linked to a methylpyran-2-one ring, contributes to its selective binding affinity and pharmacokinetic properties. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo studies have demonstrated promising efficacy of 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one in preclinical models of cancer and autoimmune diseases. Notably, the compound exhibits low cytotoxicity in normal cell lines, suggesting a favorable therapeutic window. Mechanistic investigations reveal its ability to modulate key signaling pathways, including NF-κB and PI3K/AKT, which are critical for cell proliferation and survival.

Further pharmacokinetic evaluations indicate that the compound possesses adequate bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as solubility and formulation optimization remain to be addressed in subsequent studies. Collaborative efforts between academic and industrial researchers are underway to explore derivatives and prodrug strategies to enhance its clinical applicability.

In conclusion, 4-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one represents a promising scaffold for the development of novel therapeutics. Continued research is essential to fully exploit its potential and translate these findings into clinical applications. This briefing underscores the importance of interdisciplinary approaches in advancing the understanding and utilization of this compound in drug discovery.